Cas no 58744-15-3 (1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-(4-nitrophenyl)-)

• Product Name: 1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-(4-nitrophenyl)-
• CAS No: 58744-15-3
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 382714
• PubChem ID: 186714
• Update Time: 2025-04-19

1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,4]Triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,2-a]pyridazine-1,3-dione
• DTXSID60207452
• SCHEMBL11364832
• 2-(4-nitrophenyl)tetrahydro-1h-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2h)-dione
• 58744-15-3
• 1H-(1,2,4)Triazolo(1,2-a)pyridazine-1,3(2H)-dione, tetrahydro-2-(4-nitrohenyl)-

• Inchi： 1S/C12H12N4O4/c17-11-13-7-1-2-8-14(13)12(18)15(11)9-3-5-10(6-4-9)16(19)20/h3-6H,1-2,7-8H2
• InChI Key： CKUIOMOFRFOAMC-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)[N+](=O)[O-])C(N2CCCCN21)=O

Computed Properties

• Exact Mass: 276.08596
• Monoisotopic Mass: 276.085855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7
• XLogP3: 1.4

Experimental Properties

• Density: 1.56
• Boiling Point: 431.8°Cat760mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.702
• PSA: 87